Cas no 2229537-29-3 (4-(3-ethylthiophen-2-yl)butan-2-one)

• Product Name: 4-(3-ethylthiophen-2-yl)butan-2-one
• CAS No: 2229537-29-3
• MF: C₁₀H₁₄OS
• MW: 182.282561779022
• CID: 6158528
• PubChem ID: 165736849
• Update Time: 2025-10-29

4-(3-ethylthiophen-2-yl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(3-ethylthiophen-2-yl)butan-2-one
• 2229537-29-3
• EN300-1731713

• Inchi： 1S/C10H14OS/c1-3-9-6-7-12-10(9)5-4-8(2)11/h6-7H,3-5H2,1-2H3
• InChI Key： SPZHEJNXBMPNMO-UHFFFAOYSA-N
• SMILES： S1C=CC(CC)=C1CCC(C)=O

Computed Properties

• Exact Mass: 182.07653624g/mol
• Monoisotopic Mass: 182.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 45.3Ų

Additional information on 4-(3-ethylthiophen-2-yl)butan-2-one

Comprehensive Guide to 4-(3-ethylthiophen-2-yl)butan-2-one (CAS No. 2229537-29-3): Properties, Applications, and Market Insights

4-(3-ethylthiophen-2-yl)butan-2-one (CAS No. 2229537-29-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique thiophene-based structure, serves as a versatile intermediate in synthetic chemistry. With the increasing demand for high-performance chemical intermediates, researchers and industry professionals are exploring its potential in various applications. In this article, we delve into the properties, synthesis methods, and emerging uses of 4-(3-ethylthiophen-2-yl)butan-2-one, while also addressing common queries and trends in the field.

The molecular structure of 4-(3-ethylthiophen-2-yl)butan-2-one features a thiophene ring substituted with an ethyl group at the 3-position and a butan-2-one moiety at the 2-position. This configuration imparts distinct chemical reactivity, making it valuable for organic synthesis and drug development. Recent studies highlight its role in the synthesis of heterocyclic compounds, which are pivotal in designing new therapeutic agents. The compound's CAS No. 2229537-29-3 is frequently searched in academic and industrial databases, reflecting its growing relevance in R&D pipelines.

One of the most discussed applications of 4-(3-ethylthiophen-2-yl)butan-2-one is in the pharmaceutical industry, where it acts as a precursor for bioactive molecules. Its thiophene core is known to enhance the pharmacokinetic properties of drug candidates, a topic widely explored in medicinal chemistry forums. Additionally, the compound's potential in agrochemical formulations has sparked interest, particularly in developing eco-friendly pesticides. As sustainability becomes a key focus, researchers are investigating how thiophene derivatives like this can replace traditional, less environmentally friendly alternatives.

From a market perspective, the demand for 4-(3-ethylthiophen-2-yl)butan-2-one is expected to rise, driven by advancements in custom synthesis and contract manufacturing. Companies specializing in fine chemicals are increasingly listing this compound in their catalogs, catering to the needs of pharmaceutical innovators and material scientists. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to ensure the purity and quality of this compound, a detail often queried by procurement specialists.

In conclusion, 4-(3-ethylthiophen-2-yl)butan-2-one (CAS No. 2229537-29-3) represents a critical building block in modern chemistry, with applications spanning multiple high-growth industries. Its synthesis, properties, and potential uses continue to be subjects of active research, making it a compound of interest for both academic and industrial stakeholders. For those seeking reliable suppliers or detailed technical data, understanding its role in chemical innovation is essential.